3-[3-(2,4-Dichlorophenyl)propanoylamino]propanoic acid

• IUPAC Name: 3-[3-(2,4-dichlorophenyl)propanoylamino]propanoic acid
• InChI: InChI=1S/C12H13Cl2NO3/c13-9-3-1-8(10(14)7-9)2-4-11(16)15-6-5-12(17)18/h1,3,7H,2,4-6H2,(H,15,16)(H,17,18)
• InChI Key: HUAAADCOQQBDDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)CCC(=O)NCCC(=O)O
• Molecular Formula: C12H13Cl2NO3
• Molecular Weight: 290.14 g/mol

Description

3-[3-(2,4-Dichlorophenyl)propanoylamino]propanoic acid, also known as DCPA, is a herbicide that is used to control broadleaf weeds in various crops. It was first introduced in the 1970s and has since become a popular herbicide due to its effectiveness and low toxicity.

Scientific Research Applications

3-[3-(2,4-Dichlorophenyl)propanoylamino]propanoic acid has been extensively studied for its herbicidal properties and its effects on non-target organisms. It has been used in various agricultural settings to control weeds in crops such as soybeans, corn, and cotton. This compound has also been used in turfgrass management to control weeds in golf courses, parks, and other recreational areas.

Mechanism of Action

3-[3-(2,4-Dichlorophenyl)propanoylamino]propanoic acid works by inhibiting the growth of broadleaf weeds. It does this by interfering with the biosynthesis of certain amino acids that are essential for plant growth. Specifically, this compound inhibits the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), which is involved in the biosynthesis of tyrosine and phenylalanine. This inhibition leads to the accumulation of toxic intermediates, which ultimately results in the death of the plant.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity to mammals and birds, making it a relatively safe herbicide to use. However, it can have negative effects on non-target organisms such as aquatic plants, insects, and soil microorganisms. This compound has been shown to reduce the diversity of soil microbial communities, which can have negative effects on soil health and nutrient cycling.

Advantages and Limitations for Lab Experiments

3-[3-(2,4-Dichlorophenyl)propanoylamino]propanoic acid is a widely used herbicide in agricultural and turfgrass settings, making it readily available for lab experiments. Its low toxicity to mammals and birds also makes it a safe choice for experiments involving these organisms. However, its negative effects on non-target organisms such as soil microorganisms can make it difficult to use in experiments that require a diverse microbial community.

Future Directions

There are several future directions for research on 3-[3-(2,4-Dichlorophenyl)propanoylamino]propanoic acid. One area of interest is the development of new formulations that can improve its efficacy and reduce its negative effects on non-target organisms. Another area of interest is the study of its effects on soil health and nutrient cycling, as well as its potential to impact ecosystem services such as carbon sequestration and water filtration. Finally, there is a need for more research on the long-term effects of this compound use on soil and ecosystem health.

Synthesis Methods

3-[3-(2,4-Dichlorophenyl)propanoylamino]propanoic acid can be synthesized by reacting 2,4-dichlorophenylacetonitrile with ethyl acrylate in the presence of sodium hydride. The resulting product is then hydrolyzed with hydrochloric acid to obtain this compound. This synthesis method is relatively simple and efficient, making it a popular choice for producing this compound in large quantities.